![molecular formula C11H19NO3 B1441641 2-[1-(Tetrahydro-2-furanylmethyl)-3-pyrrolidinyl]-acetic acid CAS No. 1220036-12-3](/img/structure/B1441641.png)
2-[1-(Tetrahydro-2-furanylmethyl)-3-pyrrolidinyl]-acetic acid
Overview
Description
2-[1-(Tetrahydro-2-furanylmethyl)-3-pyrrolidinyl]-acetic acid, also known as THFMA, is an organic compound that is used in various scientific research applications. This compound is a derivative of the carboxylic acid group, and it has been found to have a variety of biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for THFMA.
Scientific Research Applications
Molecular Properties and Calculations
DFT and Quantum Chemical Investigation : The molecular properties of various pyrrolidinones, including electronic properties like the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy, have been studied using DFT and quantum chemical calculations. This research could provide insights into the electronic structure and reactivity of molecules related to 2-[1-(Tetrahydro-2-furanylmethyl)-3-pyrrolidinyl]-acetic acid (Bouklah et al., 2012).
Synthetic Chemistry and Reactions
Ugi Reaction with Redox-Neutral Amine C-H Functionalization : The compound has been used in the Ugi reaction which involves redox-neutral α-amidation with concurrent N-alkylation. This reaction is promoted by acetic acid and represents a new variant of the Ugi reaction, indicating the compound's potential in synthetic organic chemistry (Zhu & Seidel, 2016).
Synthesis of Spiro Compounds : The compound has been involved in the acetic acid catalyzed synthesis of 7'-arylidenespiro[indoline-3,1'-pyrrolizines] and similar compounds through a reaction mechanism that includes generation of azomethine ylides, β-C-H functionalization of pyrrolidine, and sequential [3+2] cycloaddition. This demonstrates its utility in the construction of complex organic frameworks (Huang et al., 2019).
Synthesis of Cyclic γ-Aminobutyric Acid Analogues : The compound is used in the synthesis of new 2-(pyrrolidine-3-yl)acetic acid derivatives as cyclic γ-aminobutyric acid analogues. Key steps in the synthesis involve intermolecular [2+2]-photocycloaddition, showcasing its role in constructing bioactive molecules (Petz et al., 2019).
Sphingosine-1-Phosphate (S1P) Receptor Agonism : Derivatives of the compound have been synthesized and evaluated as agonists of S1P receptors. These derivatives showed biological activities like inducing lowering of lymphocyte counts in peripheral blood of mice, demonstrating potential pharmacological applications (Yan et al., 2006).
Chemical Transformation and Mechanistic Studies
Catalytic Hydrogenation of Dihydro-oxazines : The compound has been studied in the context of catalytic hydrogenation of dihydro-oxazines, which can lead to various products depending on the reaction conditions. The transformation involves N–O bond cleavage and can afford pyrrolidine derivatives under specific conditions (Sukhorukov et al., 2008).
Formation of Odorants in Maillard Model Systems : In studies related to the formation of odorants, the compound or its derivatives have been examined in Maillard model reactions. The research provides insights into the sensory relevance of N-heterocycles in these reactions and the conditions that favor their formation (Blank et al., 2003).
properties
IUPAC Name |
2-[1-(oxolan-2-ylmethyl)pyrrolidin-3-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c13-11(14)6-9-3-4-12(7-9)8-10-2-1-5-15-10/h9-10H,1-8H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRCMOXJUFPTLTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2CCC(C2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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